Cas no 392291-66-6 (3,4-dimethyl-N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 3,4-dimethyl-N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392291-66-6
• MF: C₂₀H₂₀N₄O₂S₂
• MW: 412.528401374817
• CID: 6235870
• PubChem ID: 4188262
• Update Time: 2025-07-28

3,4-dimethyl-N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• 3,4-dimethyl-N-(5-((2-oxo-2-(p-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• Oprea1_742175
• F0417-0135
• AKOS024576615
• 3,4-dimethyl-N-[5-({[(4-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• 392291-66-6
• 3,4-dimethyl-N-[5-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide

• Inchi： 1S/C20H20N4O2S2/c1-12-4-8-16(9-5-12)21-17(25)11-27-20-24-23-19(28-20)22-18(26)15-7-6-13(2)14(3)10-15/h4-10H,11H2,1-3H3,(H,21,25)(H,22,23,26)
• InChI Key： GHWAAIWAKAXCFW-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2C=CC(C)=C(C)C=2)=O)S1)CC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 412.10276824g/mol
• Monoisotopic Mass: 412.10276824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3,4-dimethyl-N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

Research Briefing on 3,4-dimethyl-N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS: 392291-66-6)

Recent studies on the compound 3,4-dimethyl-N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS: 392291-66-6) have highlighted its potential applications in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiadiazole and benzamide scaffold, has been investigated for its biological activities, particularly in targeting specific enzymes and pathways relevant to disease treatment.

One of the key findings from recent research is the compound's inhibitory activity against certain kinases involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated that 392291-66-6 exhibits selective inhibition of protein kinases, which are critical in cell signaling and proliferation. This selectivity suggests its potential as a lead compound for the development of novel therapeutics for cancer and inflammatory diseases.

Further investigations into the pharmacokinetic properties of 3,4-dimethyl-N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide have revealed promising bioavailability and metabolic stability. These properties are crucial for its transition from preclinical studies to clinical trials. Researchers have employed advanced techniques such as LC-MS/MS to quantify the compound in biological matrices, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profile.

In addition to its kinase inhibitory effects, recent studies have explored the compound's interaction with other molecular targets. For instance, molecular docking simulations have suggested potential binding modes with receptors involved in neurodegenerative diseases. These findings open new avenues for repurposing 392291-66-6 in the treatment of conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in optimizing the compound's efficacy and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its potency and selectivity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the development of derivatives with improved therapeutic profiles.

In conclusion, 3,4-dimethyl-N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS: 392291-66-6) represents a promising candidate for further drug development. Its unique chemical structure and biological activities warrant continued investigation to unlock its full therapeutic potential. Future research should prioritize in vivo studies and clinical trials to validate its safety and efficacy in human subjects.